Cas no 509078-16-4 (1β-Hydroxytorilin)

• Product Name: 1β-Hydroxytorilin
• CAS No: 509078-16-4
• MF: C₂₂H₃₂O₆
• MW: 392.485887527466
• CID: 1080629
• PubChem ID: 16721065
• Update Time: 2025-06-15

1β-Hydroxytorilin Chemical and Physical Properties

Names and Identifiers

• 1β-Hydroxytorilin
• 509078-16-4
• AKOS040760964
• [(5S,6R,8S,8aS)-5-(2-acetyloxypropan-2-yl)-8a-hydroxy-3,8-dimethyl-2-oxo-1,4,5,6,7,8-hexahydroazulen-6-yl] (Z)-2-methylbut-2-enoate
• 1beta-Hydroxytorilin
• 887147-75-3

• Inchi： 1S/C22H32O6/c1-8-12(2)20(25)27-19-9-13(3)22(26)11-18(24)14(4)16(22)10-17(19)21(6,7)28-15(5)23/h8,13,17,19,26H,9-11H2,1-7H3/b12-8-/t13-,17-,19+,22-/m0/s1
• InChI Key： YSHITMOTGBUVPS-CKPVPAQKSA-N
• SMILES： O[C@]12CC(C(C)=C1C[C@H](C(C)(C)OC(C)=O)[C@@H](C[C@@H]2C)OC(/C(=C\C)/C)=O)=O

Computed Properties

• Exact Mass: 392.22000
• Monoisotopic Mass: 392.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 502.5±50.0 °C at 760 mmHg
• Flash Point: 165.3±23.6 °C
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 89.90000
• LogP: 3.27260
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

1β-Hydroxytorilin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes

Additional information on 1β-Hydroxytorilin

Recent Advances in the Study of 1β-Hydroxytorilin (509078-16-4): A Promising Compound in Chemical Biology and Medicine

1β-Hydroxytorilin (CAS: 509078-16-4) is a naturally occurring sesquiterpene lactone derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, primarily isolated from the medicinal plant Torilis japonica, has demonstrated a range of bioactive properties, including anti-inflammatory, anticancer, and antimicrobial effects. The growing body of research on 1β-Hydroxytorilin highlights its potential as a lead compound for drug development, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1β-Hydroxytorilin. For instance, a 2023 study published in the Journal of Natural Products revealed that this compound exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key regulator of immune responses. Additionally, research conducted by Li et al. (2024) demonstrated that 1β-Hydroxytorilin induces apoptosis in human colorectal cancer cells through the activation of caspase-3 and PARP cleavage, suggesting its potential as an anticancer agent.

The chemical synthesis and structural modification of 1β-Hydroxytorilin have also been explored to enhance its bioavailability and therapeutic efficacy. A recent breakthrough in synthetic chemistry (Zhang et al., 2024) reported a scalable and efficient method for the total synthesis of 1β-Hydroxytorilin, which could facilitate further pharmacological studies and clinical applications. Moreover, structural analogs of this compound have been designed and tested, with some derivatives showing improved potency and selectivity against specific molecular targets.

Despite these promising findings, challenges remain in the development of 1β-Hydroxytorilin as a therapeutic agent. Issues such as poor solubility, limited stability, and potential toxicity at higher doses need to be addressed through advanced formulation strategies and rigorous preclinical testing. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound, paving the way for future clinical trials.

In conclusion, 1β-Hydroxytorilin (509078-16-4) represents a valuable candidate in the field of chemical biology and medicine. Its diverse biological activities and potential therapeutic applications make it a subject of intense research. Continued efforts to understand its mechanisms of action, improve its chemical properties, and evaluate its safety and efficacy will be crucial for translating this natural product into a clinically viable drug.